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Abstract

This technical guide provides a comprehensive overview of ethyl 3-nitrocinnamate, a
cinnamic acid derivative with potential applications in scientific research and drug discovery.
This document consolidates essential chemical and physical data, spectroscopic information,
and a potential synthetic approach. While the biological activities of many cinnamic acid
derivatives are well-documented, specific pharmacological data for ethyl 3-nitrocinnamate
remains an area ripe for further investigation. This guide aims to serve as a foundational
resource for researchers exploring the properties and applications of this compound.

Chemical Identity and Properties

Ethyl 3-nitrocinnamate is an organic compound characterized by a cinnamate backbone with
a nitro group substituted at the meta position of the phenyl ring.
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Identifier Value Reference
CAS Number 5396-71-4 [1112]
ethyl (E)-3-(3-nitrophenyl)prop-
IUPAC Name Y1 E)-3 phenyDprop [1]
2-enoate
Synonyms:
e Ethyl m-nitrocinnamate
o 3-(3-Nitrophenyl)propenoic acid, ethyl ester
o Ethyl trans-3-nitrocinnamate
Physicochemical Properties
Property Value Reference
Molecular Formula C11H11NOa4 [2]
Molecular Weight 221.21 g/mol [3]
Light yellow to orange
Appearance _ .
crystalline solid
Melting Point 74-76 °C [4]
Boiling Point 347 °C
Soluble in organic solvents
B such as ethanol, acetone, and
Solubility

ethyl acetate; sparingly soluble

in water.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of ethyl 3-nitrocinnamate is

not readily available in the reviewed literature, a common method for synthesizing cinnamic

acid esters is the Claisen-Schmidt condensation followed by esterification, or a one-pot
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reaction such as the Horner-Wadsworth-Emmons reaction. A closely related synthesis for ethyl
a-acetyl-3-nitrocinnamate is described below, which can be adapted.

Potential Synthetic Protocol (Adapted from a related
synthesis)

Reaction: Knoevenagel condensation of 3-nitrobenzaldehyde with a suitable active methylene
compound like ethyl acetoacetate, followed by decarboxylation. A more direct route would be
the Wittig or Horner-Wadsworth-Emmons reaction of 3-nitrobenzaldehyde with an appropriate
phosphorus ylide or phosphonate ester.

Example adapted from the synthesis of Ethyl a-Acetyl-3-nitrocinnamate:

A reaction mixture of m-nitrobenzaldehyde (1.0 mole), triethyl phosphonoacetate (1.0 mole),
and a base such as sodium ethoxide in a suitable solvent like ethanol would be stirred at room
temperature or under reflux. The reaction progress would be monitored by thin-layer
chromatography. Upon completion, the reaction mixture would be worked up by quenching with
water and extracting the product with an organic solvent. The crude product would then be
purified by column chromatography or recrystallization.[5]

Purification and Characterization

Purification of the synthesized ethyl 3-nitrocinnamate can be achieved through
recrystallization from a suitable solvent system, such as ethanol/water, or by silica gel column
chromatography.

The identity and purity of the compound can be confirmed using various analytical techniques:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are crucial for
structural elucidation.

« Infrared (IR) Spectroscopy: To identify characteristic functional groups.

e Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Spectroscopic Data
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Technique Key Data Points Reference

Data available from
1H NMR [1]
SpectraBase.

Data available from
13C NMR [1]
SpectraBase.

Data available from NIST
IR Spectroscopy Chemistry WebBook and [31[4]

SpectraBase.

m/z Top Peak: 176; 2nd
Mass Spectrometry ] ) [1]
Highest: 102; 3rd Highest: 193.

Biological Activity and Potential Applications in
Drug Discovery

The biological activities of cinnamic acid and its derivatives are of significant interest to the
scientific community, with many exhibiting antimicrobial, anti-inflammatory, and anticancer
properties. However, specific and detailed studies on the pharmacological effects of ethyl 3-
nitrocinnamate are limited in the publicly available literature.

Given the known bioactivities of related compounds, ethyl 3-nitrocinnamate presents as a
candidate for further investigation in various therapeutic areas. The presence of the nitro group
and the cinnamate scaffold suggests potential for a range of biological interactions that warrant

exploration.
Areas for Future Research:
o Antimicrobial Activity: Screening against a panel of pathogenic bacteria and fungi.

o Anticancer Activity: Evaluation of cytotoxicity against various cancer cell lines and
investigation of the underlying mechanism of action.

» Anti-inflammatory Activity: Assessment of its ability to modulate inflammatory pathways.
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» Enzyme Inhibition: Investigating its potential as an inhibitor for specific enzymes relevant to
disease pathways.

Experimental Workflows and Logical Relationships

Due to the limited availability of specific experimental studies on the biological effects of ethyl
3-nitrocinnamate, a generalized workflow for its investigation is proposed.

General Workflow for Biological Screening

Biological Screening

> Anti-inflammatory
Assays

Synthesis & Characterization Advanced Studies

Synthesis of Ethyl ]

»| Purification > Spectroscopic —~ = | Mechanism of Action » | InVivo Efficacy
3-nitrocinnamate

Characterization | Anticancer Assays Studies | (Animal Models)

Y

ADMET Profiling

P> Antimicrobial Assays
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Caption: A generalized workflow for the synthesis, characterization, and biological evaluation of
ethyl 3-nitrocinnamate.

This logical diagram illustrates the progression from the initial synthesis and confirmation of the
compound's identity to a tiered biological screening process. Promising results from initial in
vitro assays would then justify more in-depth studies to elucidate the mechanism of action and
evaluate in vivo efficacy and safety profiles, which are critical steps in the drug development

pipeline.

Conclusion
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Ethyl 3-nitrocinnamate is a readily characterizable cinnamic acid derivative. While its specific
biological activities are not yet extensively documented, the known pharmacological profiles of
related compounds suggest that it is a molecule of interest for further research, particularly in
the fields of antimicrobial, anticancer, and anti-inflammatory drug discovery. This guide
provides a foundational platform of chemical and physical data to facilitate and encourage such
future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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